N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C23H30N2O6S/c1-15(2)13-25-18-9-7-16(11-19(18)31-14-23(3,4)22(25)26)24-32(27,28)21-10-8-17(29-5)12-20(21)30-6/h7-12,15,24H,13-14H2,1-6H3
• InChI Key: KOUGIPVCQXJQIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NS(=O)(=O)C3=C(C=C(C=C3)OC)OC)OCC(C1=O)(C)C
• Molecular Formula: C23H30N2O6S
• Molecular Weight: 462.6 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,4-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C23H30N2O6S and its molecular weight is 462.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel Synthesis Methods : A one-pot multicomponent reaction of 2-aminophenols, Meldrum's acid, and isocyanides leads to the synthesis of tetrahydrobenzo[b][1,4]oxazepine derivatives, showcasing innovative synthesis methods in chemical research (Shaabani et al., 2010).

• Development of New Chemical Structures : Research into 4-Chloro-3-nitrobenzenesulfonamide interaction with bis-electrophilic phenols has led to the creation of novel [1,4]oxazepine-based primary sulfonamides with potential use as carbonic anhydrase inhibitors (Sapegin et al., 2018).

• Crystal Structure Analysis : Studies involving the synthesis and crystal structure analysis of related compounds, such as quinazolin-4-yl-aminobenzenesulfonamide derivatives, provide insight into molecular interactions and stability, contributing to the broader understanding of sulfonamide derivatives (Kumar et al., 2018).

Medicinal Chemistry and Bioactivity

• Pharmacophores Development : The dibenzo[b,f][1,4]oxazepine scaffolds, closely related to the chemical structure , are significant pharmacophores in medicinal chemistry. Their development through asymmetric Mannich reactions shows their potential in drug discovery (Li et al., 2019).

• Enzyme Inhibition Studies : Synthesis of Schiff bases derived from similar sulfonamide structures and their metal complexes have shown notable inhibition activities on carbonic anhydrase II, suggesting potential therapeutic applications (Alyar et al., 2018).

• Anticancer Activity : Copper(II)-sulfonamide complexes, based on structures similar to the compound in focus, have demonstrated significant anticancer activity in cellular models, indicating potential for development into therapeutic agents (González-Álvarez et al., 2013).